Cas no 1605299-29-3 (tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate)
1605299-29-3 structure
Product Name:tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate
CAS No:1605299-29-3
MF:C23H41BN4O4
MW:448.407046079636
CID:2137349
Update Time:2023-11-19
tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate
- CID 101043120
- 1-Piperazinecarboxylic acid, 4-[2,2-dimethyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propyl]-, 1,1-dimethylethyl ester
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- Inchi: 1S/C23H41BN4O4/c1-20(2,3)30-19(29)27-12-10-26(11-13-27)16-21(4,5)17-28-15-18(14-25-28)24-31-22(6,7)23(8,9)32-24/h14-15H,10-13,16-17H2,1-9H3
- InChI Key: VDSYXAZXWYTZOY-UHFFFAOYSA-N
- SMILES: O1B(C2C=NN(C=2)CC(C)(C)CN2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 655
- Topological Polar Surface Area: 69.1
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 547.5±50.0 °C(Predicted)
- pka: 7.12±0.10(Predicted)
tert-butyl 4-(2,2-dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propyl)piperazine-1-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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